Cas no 486440-98-6 (4-(2-Ethylbutanoyl)aminobenzoic acid)

• Product Name: 4-(2-Ethylbutanoyl)aminobenzoic acid
• CAS No: 486440-98-6
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD03235452
• CID: 4714617
• Update Time: 2025-08-03

4-(2-Ethylbutanoyl)aminobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(2-ethylbutanoyl)amino]benzoic acid
• 4-(2-ethylbutanamido)benzoic acid
• 4-(2-ethylbutanoylamino)benzoic Acid
• STK288485
• BBL000372
• ST50721588
• R6685
• benzoic acid, 4-[(2-ethyl-1-oxobutyl)amino]-
• 4-(2-Ethylbutanoyl)aminobenzoic acid

• MDL： MFCD03235452
• Inchi： 1S/C13H17NO3/c1-3-9(4-2)12(15)14-11-7-5-10(6-8-11)13(16)17/h5-9H,3-4H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： PURUEQNIYXFNAH-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)NC1C=CC(C(=O)O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3.1
• Topological Polar Surface Area: 66.4

Additional information on 4-(2-Ethylbutanoyl)aminobenzoic acid

4-(2-Ethylbutanoyl)aminobenzoic Acid (CAS No. 486440-98-6): A Comprehensive Overview

4-(2-Ethylbutanoyl)aminobenzoic acid, also known by its CAS number 486440-98-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of benzoic acid, with a unique substitution pattern that imparts distinct chemical and biological properties. The presence of the amide group in its structure contributes to its versatility, making it a valuable molecule for various applications.

The molecular structure of 4-(2-Ethylbutanoyl)aminobenzoic acid consists of a benzene ring substituted with an amino group at the para position. This amino group is further acylated with a 2-ethylbutanoyl moiety, which introduces a branched alkyl chain into the molecule. The combination of the aromatic ring and the acylated amino group creates a compound with both hydrophilic and hydrophobic characteristics, making it suitable for diverse chemical reactions and biological interactions.

Recent studies have highlighted the potential of 4-(2-Ethylbutanoyl)aminobenzoic acid in drug discovery and development. Its structure allows for easy modification, enabling researchers to explore its pharmacokinetic properties and bioavailability. The compound has shown promise as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and antitumor agents. For instance, research published in 2023 demonstrated that derivatives of this compound exhibit selective inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 4-(2-Ethylbutanoyl)aminobenzoic acid has been investigated for its role in materials science. Its ability to form stable amide bonds makes it a candidate for use in polymer synthesis, where it can serve as a building block for high-performance materials. Recent advancements in green chemistry have also led to the exploration of this compound as a sustainable alternative to traditional synthetic methods.

The synthesis of 4-(2-Ethylbutanoyl)aminobenzoic acid typically involves multi-step reactions, including nucleophilic acylation and amide bond formation. Researchers have optimized these processes to improve yield and purity, often employing catalytic systems or microwave-assisted techniques to accelerate reaction rates. These advancements have made the compound more accessible for large-scale production and further research.

In terms of physical properties, 4-(2-Ethylbutanoyl)aminobenzoic acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its thermodynamic stability has been studied under various conditions, revealing its suitability for use in both laboratory settings and industrial applications.

The biological activity of this compound has been extensively studied, particularly its effects on cellular signaling pathways. Preclinical studies have shown that it can modulate the activity of key enzymes involved in metabolic processes, suggesting potential therapeutic applications in metabolic disorders. Furthermore, its ability to act as an agonist or antagonist at specific receptor sites has been explored, opening avenues for its use in treating conditions such as diabetes and neurodegenerative diseases.

In conclusion, 4-(2-Ethylbutanoyl)aminobenzoic acid, with its unique chemical structure and versatile properties, continues to be a focal point in scientific research. Its applications span across pharmaceuticals, materials science, and biotechnology, with ongoing studies uncovering new potentials for this intriguing compound. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both scientific knowledge and practical innovations.